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Compound of Interest

Compound Name: 1-Ethynyl-1-cyclohexanol

Cat. No.: B041583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 1-Ethynyl-1-
cyclohexanol (CAS No. 78-27-3), a key intermediate in various chemical syntheses. The

information is compiled from multiple safety data sheets and chemical databases to ensure a

thorough understanding of its properties and associated hazards. This document is intended to

be a critical resource for professionals handling this substance in research and development

settings.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-Ethynyl-1-cyclohexanol is
presented in the table below. These properties are essential for understanding its behavior

under various laboratory conditions.
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Property Value Source

Molecular Formula C₈H₁₂O PubChem

Molecular Weight 124.18 g/mol PubChem[1]

Appearance
White crystalline solid with a

slight odor
Haz-Map[1]

Melting Point 30 - 33 °C (86 - 91 °F)
Alfa Aesar MSDS[1], Fisher

Scientific[2], ChemSrc[3]

Boiling Point 180 °C (356 °F) MilliporeSigma[4]

Density 0.967 g/mL at 25 °C (77 °F) MilliporeSigma[4]

Flash Point 62.8 °C (145 °F)
The Good Scents Company,

ChemSrc[3]

Vapor Pressure 0.13 mmHg Haz-Map[1]

Water Solubility 10 g/L at 20 °C ChemSrc[3]

logP (Octanol-Water Partition

Coefficient)
1.7 PubChem[1]

Toxicological Data
1-Ethynyl-1-cyclohexanol exhibits acute toxicity through oral and dermal routes of exposure.

The available toxicological data is summarized below.

Toxicity Endpoint Value Species Source

LD50 (Oral) 600 µL/kg Rat RTECS[1]

LD50 (Dermal) 1 mL/kg Rabbit RTECS[1]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 1-Ethynyl-1-cyclohexanol is classified as a hazardous substance. The hazard
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statements and corresponding classifications are detailed in the following table.

GHS Classification Hazard Statement Signal Word Pictogram

Acute toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Danger

Acute toxicity, Dermal

(Category 3)

H311: Toxic in contact

with skin
Danger

Skin

corrosion/irritation

(Category 2)

H315: Causes skin

irritation
Warning

Serious eye

damage/eye irritation

(Category 2A)

H319: Causes serious

eye irritation
Warning

Experimental Protocols
While specific, detailed experimental reports for 1-Ethynyl-1-cyclohexanol are not publicly

available, the methodologies for determining the key toxicological and physical data points

generally follow standardized OECD (Organisation for Economic Co-operation and

Development) guidelines or equivalent national standards.

Acute Oral Toxicity (LD50)
The oral LD50 value is typically determined using a method like the OECD Test Guideline 423

(Acute Toxic Class Method). A summary of this protocol is as follows:

Principle: A stepwise procedure is used with a limited number of animals per step. The

outcome of each step determines the dosage for the next step. The goal is to identify a dose

that causes mortality in some animals to classify the substance's toxicity.

Animal Model: Healthy, young adult rats of a single sex (typically females as they are often

more sensitive) are used.

Procedure:
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Animals are fasted prior to dosing.

The substance is administered orally via gavage in a single dose.

A starting dose is selected from a series of fixed levels (e.g., 5, 50, 300, 2000 mg/kg).

Animals are observed for signs of toxicity and mortality for up to 14 days.

The number of animals that die within a specified period is recorded.

Based on the mortality rate, the substance is assigned to a GHS toxicity category.

Acute Dermal Toxicity (LD50)
The dermal LD50 is generally determined following a protocol such as the OECD Test

Guideline 402 (Acute Dermal Toxicity).

Principle: A single dose of the substance is applied to the skin of an animal, and the effects

are observed over a set period.

Animal Model: Typically, adult rats or rabbits are used.

Procedure:

The fur on the dorsal area of the animal is clipped.

The test substance is applied uniformly over a defined area of the skin (at least 10% of the

body surface area).

The application site is covered with a porous gauze dressing for 24 hours.

After the exposure period, the dressing is removed, and the skin is cleaned.

Animals are observed for signs of toxicity and mortality for 14 days.

The LD50 is calculated based on the dose that is lethal to 50% of the test animals.

Physical Properties Determination
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Melting Point: Determined by packing the solid into a capillary tube, which is then heated in a

melting point apparatus. The temperature range from the first sign of melting to complete

liquefaction is recorded.

Boiling Point: Can be determined by distillation or by using a Thiele tube. The temperature at

which the vapor pressure of the liquid equals the atmospheric pressure is recorded as the

boiling point.

Flash Point: Typically determined using a closed-cup method (e.g., Pensky-Martens). The

liquid is heated in a closed container, and an ignition source is periodically introduced into

the vapor space. The lowest temperature at which the vapors ignite is the flash point.

Safety and Handling
Personal Protective Equipment (PPE) Workflow
The following diagram illustrates the mandatory personal protective equipment (PPE) required

when handling 1-Ethynyl-1-cyclohexanol to minimize exposure risk.
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Handling Procedure

Safety Goggles or Face Shield

Chemical Resistant Gloves (e.g., Nitrile)

Lab Coat or Chemical Resistant Apron

Use in a Fume Hood

Start Handling Assess Risks Don Appropriate PPE Handle Chemical

Ensure adequate ventilation

Doff PPE Correctly Wash Hands Thoroughly End Handling

Click to download full resolution via product page

Caption: Required PPE for handling 1-Ethynyl-1-cyclohexanol.

First Aid Measures
The following diagram outlines the recommended first aid procedures in case of exposure to 1-
Ethynyl-1-cyclohexanol. Immediate and appropriate action is crucial.
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Exposure Type

First Aid Action

Inhalation

Move to fresh air.
Seek medical attention if symptoms persist.

Skin Contact

Remove contaminated clothing.
Wash skin with soap and water for at least 15 minutes.

Seek immediate medical attention.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.
Seek immediate medical attention.

Ingestion

Do NOT induce vomiting.
Rinse mouth.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid procedures for exposure to 1-Ethynyl-1-cyclohexanol.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents, strong acids, and strong bases.[5]

Keep away from sources of ignition.[5]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations. Chemical waste generators must determine whether a discarded chemical is

classified as a hazardous waste.[2]

This guide is intended for informational purposes and should not be a substitute for a

comprehensive risk assessment and adherence to all applicable safety regulations in your

institution. Always consult the most current Safety Data Sheet provided by your supplier before

handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Safety Guide to 1-Ethynyl-1-
cyclohexanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041583#1-ethynyl-1-cyclohexanol-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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